Cas no 936844-18-7 (2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane)

• Product Name: 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane
• CAS No: 936844-18-7
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• MDL: MFCD22199638
• CID: 4720542
• Update Time: 2025-05-19

2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane
• 2-(3-Bromo-5-nitro-phenyl)-[1,3]dioxolane

• MDL： MFCD22199638
• Inchi： 1S/C9H8BrNO4/c10-7-3-6(9-14-1-2-15-9)4-8(5-7)11(12)13/h3-5,9H,1-2H2
• InChI Key： HJDQZMGUPYCUSP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1OCCO1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 64.3

Additional information on 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane

Introduction to 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane (CAS No. 936844-18-7)

2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane (CAS No. 936844-18-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromo and nitro functional group attached to a substituted phenyl ring, further stabilized by a 1,3-dioxolane ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane is C₉H₈BrN₂O₃, and its molecular weight is approximately 260.07 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as bromonitrobenzene and glycolic acid derivatives. The synthesis process involves the formation of the 1,3-dioxolane ring through an intramolecular cyclization reaction, followed by the introduction of the bromo and nitro groups.

In the context of pharmaceutical research, 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane has shown promise as an intermediate in the development of novel drugs. The presence of the bromo and nitro groups provides multiple points for further functionalization, allowing chemists to tailor the compound for specific biological activities. Recent studies have explored its potential as a scaffold for the synthesis of anti-inflammatory agents and anticancer drugs. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammation and cancer cell proliferation.

Beyond pharmaceutical applications, 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane has also found utility in materials science. The compound's unique electronic properties make it suitable for use in the development of advanced materials such as organic semiconductors and photovoltaic devices. Researchers at the Massachusetts Institute of Technology have demonstrated that derivatives of this compound can be used to enhance the efficiency and stability of organic solar cells. The ability to fine-tune the electronic properties through chemical modification has opened up new avenues for the design of high-performance materials.

In terms of chemical synthesis, 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane serves as a versatile building block for the construction of complex organic molecules. Its reactivity with various nucleophiles and electrophiles allows for the formation of a wide range of functionalized products. For example, it can be used in palladium-catalyzed cross-coupling reactions to introduce aryl or alkyl groups at specific positions on the molecule. This flexibility makes it an attractive choice for synthetic chemists working on the development of new compounds with tailored properties.

The safety and handling of 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to work with this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, it is important to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 2-(3-Bromo-5-nitrophenyl)-1,3-dioxolane (CAS No. 936844-18-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers seeking to develop new drugs, advanced materials, and complex organic molecules. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.